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Famoxadone synthesis and production process

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Famoxadone

CAS No.: 131807-57-3

Cat. No.: S588098

Famoxadone at a Glance

The table below summarizes the key identifiers and basic properties of Famoxadone [1] [2] [3].

Property Specification
IUPAC Name (RS)-3-anilino-5-methyl-5-(4-phenoxyphenyl)-1,3-oxazolidine-2,4-dione [1] [2]
CAS Registry No. 131807-57-3 [1] [3] [4]

Molecular Formula C22H18N204 [1] [2] [4]

Molecular Mass 374.39 g-mol~t [1] [2] [4]

Physical Description  Pale cream to white, odourless crystalline powder [1] [3] [4]
Melting Point 140.3 - 141.8 °C [1] [2]

Purity (Typical) > 97.0% - 98.5% [3] [4]

Synthesis and Manufacturing Process
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The commercial synthesis of Famoxadone is a multi-step chemical process that requires stringent control
over reaction conditions and purification to ensure a high-quality final product [1] [3] [4]. The following

diagram outlines the generalized production workflow:
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Final Product: Famoxadone

Click to download full resolution via product page

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s588098?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/287.htm
https://www.cnagrochem.com/news/famoxadone-fungicidepreventcure-plant-diseases-effectively.html
https://www.cnagrochem.com/news/famoxadone-fungicidepowerful-broad-spectrum-disease-control.html
https://www.smolecule.com/products/s588098?utm_src=pdf-body-img
https://www.smolecule.com/products/s588098?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Key Process Stages and Controls:

¢ Raw Material Sourcing & Pre-treatment: The process begins with the selection and quality
verification of high-purity starting materials. Key intermediates include compounds related to 2-(4-
phenoxyphenyl)ethanol and 2-cyano-2-(methoximinomethyl)acetic acid ester [3] [4]. Quality
checks conform to established standards like ANSI Z1.4 for sampling [3].

o Esterification/Etherification and Cyclization: These are critical reaction phases. The synthesis
involves:

o Condensation reactions under precisely controlled temperature (typically £1°C) with
optimized catalysts to form key intermediates and minimize side reactions [3] [5].

o Cyclization to construct the characteristic oxazolidinedione ring system of Famoxadone, often
monitored by in-process control (IPC) using High-Performance Liquid Chromatography (HPLC)
[3].

¢ Purification & Crystallization: The crude product undergoes multi-stage purification, including
solvent extraction, filtration, and controlled crystallization, to remove impurities and achieve the target
purity of >97% [3] [4]. This step is crucial to prevent phytotoxicity and ensure final product stability.

e Drying, Milling & Final QC: The purified Famoxadone is dried to a specific moisture content and
milled to a precise particle size distribution, which is essential for creating stable formulations like
suspension concentrates (SC) [3]. The final product undergoes comprehensive analytical testing
(HPLC, GC-MS, NMR) to confirm identity and purity before packaging [3] [4].

Technical and Environmental Fate Data

For formulation and environmental impact assessment, the following physicochemical and environmental

fate data are critical [1].

Parameter Value |/ Description Remarks
Solubility in Water 0.059 mg/L (Very low) [1] Low leaching risk to groundwater [1].
(20°C)

Solubility in Organic  Acetone: 274,000 mg/L; Toluene:  High solubility, relevant for formulation [1].
Solvents 13,300 mg/L; Ethyl acetate:
125,000 mg/L [1]
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Parameter Value |/ Description Remarks

Octanol-Water Data not fully available in search Noted as having bioaccumulation potential
Partition Coeff. (log results (BCF >2000) [1].

Kow)

Mode of Action Respiration inhibitor (Qol Inhibits mitochondrial respiration at
(Fungicide) fungicide, FRAC Group 11) [1][2] complex Il (cytochrome bcl), disrupting

ATP production [1] [4].

Persistence in Not persistent [1] -
SoillWater

Regulatory and Safety Profile

Famoxadone has a specific regulatory and toxicological profile that is important for safety assessments.

¢ Regulatory Status: Famoxadone is not approved for use in the European Union under EC
Regulation 1107/2009 and was listed as a candidate for substitution [1]. Its approval in Great Britain
was withdrawn in June 2024 due to the risk it presents to birds [2].

e Toxicology:

o Mammalian Toxicity: It has low acute mammalian toxicity (rat oral LD50 >5000 mg/kg) but is
considered a neurotoxicant and a known eye and skin irritant [1] [4].

o Ecotoxicity: It is highly toxic to fish and aquatic invertebrates and moderately toxic to other
aguatic organisms, earthworms, and honeybees [1].

e Emerging Research Concerns: A 2024 computational study suggested that Famoxadone could
potentially bind to human proteins involved in reproduction (Cellular Retinol Binding Protein-IIl and
IZUMO Sperm—Egg Fusion Protein), indicating a possible impact on human fertility that warrants
further investigation [6] [7].

Key Insights for Professionals

e Focus on Process Control: The synthesis is complex and requires advanced chemical engineering
with strict control over catalysts, solvents, temperature, and purification to achieve high yields and
purity [3] [4].

e Prioritize Ecotoxicity and Regulatory Hurdles: The high toxicity to aquatic life and bioaccumulation
potential are significant concerns that have influenced its regulatory status in many regions [1] [2].
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e Consider Emerging Research: Stay informed about new studies investigating potential endocrine-
disrupting or reproductive effects, as these can lead to further regulatory restrictions [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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